2-(9-(2,4-dimethoxyphenyl)-1-methyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetic acid

• IUPAC Name: 2-[9-(2,4-dimethoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid
• InChI: InChI=1S/C19H21N5O6/c1-21-16-15(17(27)24(19(21)28)10-14(25)26)23-8-4-7-22(18(23)20-16)12-6-5-11(29-2)9-13(12)30-3/h5-6,9H,4,7-8,10H2,1-3H3,(H,25,26)
• InChI Key: IFENQRXMWTXYOM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC(=O)O)N3CCCN(C3=N2)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C19H21N5O6
• Molecular Weight: 415.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrimidopurinone ring and a carboxylic acid group. The presence of these groups suggests that this compound may have interesting chemical properties and could potentially be involved in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a large ring system and several functional groups. The presence of the dimethoxyphenyl group suggests that this compound may have aromatic properties, while the carboxylic acid group could potentially form hydrogen bonds with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of the carboxylic acid group suggests that it might be somewhat polar and capable of forming hydrogen bonds. Its solubility would depend on the nature of the solvent.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Properties : Research suggests that this compound exhibits potential anticancer activity. .
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Biological Activity and Pharmacology

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Chemical Synthesis and Organic Chemistry

• Tautomerism Studies : Understand the tautomeric forms of this compound using FTIR spectra and ab initio calculations. .
• Thiazolidin-4-one Scaffold : Investigate its flexibility and biological activities. .

Materials Science and Organic Synthesis

• Synthetic Applications : Explore its use as a building block in organic synthesis. .
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Environmental Chemistry and Water Quality

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Engineering and Polymer Science

• Heat Butt Fusion Joints in Plastic Piping Systems : Explore its role in plastic piping systems or fittings. .

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If this compound is biologically active, its mechanism of action would depend on its interactions with biological molecules in the body.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology.